Cas no 2228991-48-6 (3-(4-aminobut-1-en-2-yl)benzene-1,2-diol)

• Product Name: 3-(4-aminobut-1-en-2-yl)benzene-1,2-diol
• CAS No: 2228991-48-6
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 6597859
• PubChem ID: 165692999
• Update Time: 2025-05-30

3-(4-aminobut-1-en-2-yl)benzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 3-(4-aminobut-1-en-2-yl)benzene-1,2-diol
• EN300-1763828
• 2228991-48-6

• Inchi： 1S/C10H13NO2/c1-7(5-6-11)8-3-2-4-9(12)10(8)13/h2-4,12-13H,1,5-6,11H2
• InChI Key： YZGZMVJXUIVKAB-UHFFFAOYSA-N
• SMILES： OC1C(=CC=CC=1C(=C)CCN)O

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.5Ų

Additional information on 3-(4-aminobut-1-en-2-yl)benzene-1,2-diol

3-(4-Aminobut-1-en-2-yl)benzene-1,2-diol: A Comprehensive Overview

The compound 3-(4-aminobut-1-en-2-yl)benzene-1,2-diol (CAS No. 2228991-48-6) is a fascinating molecule with a unique structure that combines aromatic and aliphatic functionalities. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and biotechnology. Its structure, comprising a benzene ring substituted with two hydroxyl groups at positions 1 and 2, and a 4-aminobut-1-en-2-yl group at position 3, makes it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of benzene diols in the development of advanced materials. For instance, researchers have explored the use of 3-(4-aminobut-1-en-2-yl)benzene-1,2-diol as a precursor for synthesizing polymeric materials with tailored properties. The presence of the amino group in the side chain introduces additional functionality, enabling the formation of cross-linked networks through amide or imine bond formations. These materials exhibit enhanced mechanical strength and thermal stability, making them suitable for high-performance applications such as aerospace components and electronic devices.

In the pharmaceutical industry, 3-(4-aminobut-1-en-2-yl)benzene-1,2-diol has been investigated as a potential lead compound for drug development. Its structure allows for the incorporation of bioactive moieties through simple chemical transformations. For example, the hydroxyl groups can be converted into esters or ethers to improve drug solubility and bioavailability. Additionally, the amino group can serve as a site for conjugation with other therapeutic agents, enabling the creation of multi-functional drugs targeting multiple disease pathways simultaneously.

The synthesis of 3-(4-Aminobut-1-en-2-yl)benzene-1,2-diol involves a multi-step process that combines aromatic substitution reactions with aliphatic synthesis techniques. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions. For instance, the use of palladium-catalyzed cross-coupling reactions has enabled the precise incorporation of the 4-Aminobut-1-en-2-yl group onto the benzene ring. This approach not only enhances yield but also minimizes by-products, aligning with green chemistry principles.

From an environmental perspective, 3-(4-Aminobut-1-en-2-yli)benzene diol has shown promise in pollution control applications. Its ability to form stable complexes with heavy metal ions makes it a potential candidate for water treatment technologies. Researchers have demonstrated that this compound can effectively remove lead and mercury ions from aqueous solutions through adsorption mechanisms. Furthermore, its biodegradability under controlled conditions suggests that it could be used in eco-friendly remediation strategies without posing long-term risks to ecosystems.

Looking ahead, the versatility of 3-(4-Aminobutylidene)benzenediol positions it as a key molecule in future research endeavors. Its ability to serve as both a functional material and a bioactive agent opens up new avenues for interdisciplinary collaboration across chemistry, biology, and engineering disciplines. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in addressing global challenges related to health, energy, and sustainability.